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Compound of Interest

Compound Name: ATTO 565 cadaverine

Cat. No.: B12377854

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and use of ATTO
565 cadaverine, a fluorescent label belonging to the rhodamine class of dyes. Adherence to
these protocols is crucial for ensuring the stability, performance, and safety of the reagent.

Product Information

ATTO 565 cadaverine is a fluorescent marker characterized by strong absorption, high
fluorescence quantum yield, and excellent thermal and photostability.[1][2][3] These properties
make it highly suitable for sensitive applications such as single-molecule detection, high-
resolution microscopy, and fluorescence in-situ hybridization (FISH).[2][3] The dye is
moderately hydrophilic and is excited most efficiently in the 545 - 575 nm range.[2][3]

Table 1: Optical and Physical Properties
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Property Value

Excitation Wavelength (Aabs) 564 nm[2][3]

Molar Extinction Coefficient (Emax) 1.2 x 10”5 M~t cm~1[2][3]
Emission Wavelength (Afl) 590 nm[2][3]
Fluorescence Quantum Yield (nfl) 90%[2][3]

Fluorescence Lifetime (tfl) 4.0 ns[2][3]

Molecular Weight (MW) 796 g/mol [4]

Form Powder

Storage and Handling

Proper storage and handling are critical to maintain the integrity and performance of ATTO 565
cadaverine.

Table 2: Storage Conditions

Condition Recommendation

Upon Receipt Store at -20°C.[4][5]

The product is shipped at ambient temperature

Shippin
ppIng in a solvent-free state.[4][5]

Store protected from light and moisture at

Long-term Storage
-20°C.[4][5]

When stored correctly, the product is stable for

Stability

at least three years.[4][5]

Protein conjugates can be stored at 4°C with 2
Conjugate Storage mM sodium azide for short-term or frozen in

aliquots at -20°C for long-term storage.

Handling Protocol:
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» Equilibration: Before opening, allow the vial to equilibrate to room temperature to prevent
moisture condensation.[4][5]

e Personnel: Handling should be performed by technically qualified personnel experienced
with potentially hazardous chemicals.[4]

o Safety Precautions: Consult the Material Safety Data Sheet (MSDS) available on the
manufacturer's website for complete safety information.[3][4][5]

Solution Preparation

ATTO 565 cadaverine is soluble in polar organic solvents.

Table 3: Recommended Solvents

Solvent Notes

Anhydrous and amine-free DMF should be

Dimethylformamide (DMF) d.[4][5]
useada.

Anhydrous and amine-free DMSO should be

Dimethylsulfoxide (DMSO) d.[4][5]
used.

Acetonitrile A suitable polar solvent.[4][5]

Protocol for Reconstitution:
e Bring the vial of ATTO 565 cadaverine to room temperature.

e Add the desired volume of anhydrous, amine-free DMF or DMSO to the vial to create a stock

solution.
» Vortex briefly to ensure the dye is fully dissolved.

e Solutions may have limited stability depending on the solvent quality; it is recommended to
prepare fresh solutions for labeling reactions.[5]

General Experimental Workflow
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ATTO 565 cadaverine can be used as a fluorescent amine donor substrate for
transglutaminases, enabling the labeling of proteins.[4] The following diagram illustrates a
general workflow for a protein labeling experiment.

Preparation

Sample Preparation Labeling Reaction Purification Analysis
(Protein Solution) 1\
Separation of Analysis of
Labeled Protein Labeled Protein

Reagent Preparation
(ATTO 565 Cadaverine Solution)

Click to download full resolution via product page

Caption: General workflow for protein labeling with ATTO 565 cadaverine.

Safety and Disposal

Users should always refer to the Material Safety Data Sheet (MSDS) for detailed information on
safety and handling. Dispose of the reagent and any contaminated materials in accordance
with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ATTO 565 Cadaverine: Application Notes and
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377854#atto-565-cadaverine-storage-and-
handling-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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